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Compound of Interest

Compound Name: 3-Piperidin-1-ylaniline

Cat. No.: B1353414

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Piperidin-1-yhaniline is an aromatic amine containing a piperidine substituent. This structural
motif is of interest in medicinal chemistry and materials science due to the combined properties
of the aniline and piperidine rings. Aniline derivatives are foundational in the synthesis of a wide
array of pharmaceuticals and dyes, while the piperidine moiety can influence solubility, basicity,
and pharmacological activity. This document provides a technical overview of the known
physical properties of 3-(Piperidin-1-yl)aniline, alongside standardized experimental protocols
for the determination of key physical characteristics.

Core Physical Properties

The physical properties of 3-(Piperidin-1-yl)aniline are crucial for its handling, formulation, and
application in research and development. While extensive experimental data for this specific
compound is not widely published, the following table summarizes available information from
reliable sources.
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Property Value Source(s)
Molecular Formula C11H1eN:2 [1112]
Molecular Weight 176.26 g/mol [1][2]
Physical Form Liquid [2]

Purity 95% (2]
Monoisotopic Mass 176.131348519 Da [1]
XLogP3 (Predicted) 2.3 [1]

CAS Number 27969-75-1 [1]

Note: Boiling point, density, and specific solubility data for 3-(Piperidin-1-yl)aniline are not
readily available in the cited literature. The subsequent sections outline general experimental
protocols for determining these essential properties.

Experimental Protocols for Physical Property
Determination

The following are detailed methodologies for the experimental determination of key physical
properties of liquid amine compounds like 3-(Piperidin-1-yl)aniline.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For small sample volumes, the micro-boiling point or Thiele
tube methods are appropriate.

Micro-Boiling Point Method:

e Sample Preparation: A small volume (approximately 0.5 mL) of 3-(Piperidin-1-yl)aniline is
placed in a small test tube with a stirring bar.

o Apparatus Setup: The test tube is placed in a heating block on a stirrer hotplate. A
thermometer is positioned with its bulb about 1 cm above the liquid's surface.
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» Heating and Observation: The sample is heated gently. The boiling point is the stable
temperature at which the liquid is observed to be refluxing, with a visible ring of condensing
vapor on the walls of the test tube at the same level as the thermometer bulb.

Thiele Tube Method:

Sample Preparation: A small amount of the liquid is placed in a small glass vial, and an
inverted capillary tube is added.

e Apparatus Setup: The vial is attached to a thermometer, which is then placed in a Thiele tube
containing heating oil. The sample should be near the middle of the oil.[3]

» Heating and Observation: The arm of the Thiele tube is heated gently. A continuous stream
of bubbles will emerge from the capillary tube. The heat is then removed.

» Boiling Point Reading: The boiling point is the temperature at which the liquid just begins to
enter the capillary tube as the apparatus cools.[3]

Determination of Density

The density of a liquid can be determined using a pycnometer or a vibrating tube densimeter.

Pycnometer Method:

Initial Measurement: The mass of a clean, dry pycnometer is accurately measured.

o Sample Filling: The pycnometer is filled with 3-(Piperidin-1-yl)aniline, ensuring no air bubbles
are present.

o Mass of Sample: The mass of the filled pycnometer is measured.

» Volume Determination: The pycnometer is emptied, cleaned, and filled with a reference liquid
of known density (e.g., deionized water). The mass is again measured to determine the
volume of the pycnometer.

o Calculation: The density of 3-(Piperidin-1-yl)aniline is calculated by dividing the mass of the
sample by the volume of the pycnometer.
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Vibrating Tube Densitometer:

Calibration: The instrument is calibrated using fluids of known density, such as dry air and
deionized water.

Sample Injection: A small sample of 3-(Piperidin-1-yl)aniline is injected into the oscillating U-
tube.

Measurement: The instrument measures the change in the oscillation frequency of the tube,
which is directly related to the density of the sample. This method is highly accurate and
requires a small sample volume.

Determination of Solubility

Solubility is typically determined qualitatively or quantitatively in various solvents.
Qualitative Solubility Test:

o Sample and Solvent: A small, measured amount of 3-(Piperidin-1-yl)aniline (e.g., 10 mg or a
few drops) is placed in a test tube.[4]

Solvent Addition: A small volume of the chosen solvent (e.g., water, ethanol, acetone,
hexane) is added in portions (e.g., 0.25 mL at a time).[5]

Observation: The mixture is vigorously agitated after each addition. The compound is
considered soluble if a homogeneous solution forms. The pH of aqueous solutions should
also be tested.[4]

Quantitative Solubility Determination:

o Saturated Solution Preparation: An excess amount of 3-(Piperidin-1-yl)aniline is added to a
known volume of the solvent in a sealed container.

« Equilibration: The mixture is agitated at a constant temperature for an extended period to
ensure equilibrium is reached and a saturated solution is formed.

o Sample Analysis: A known volume of the supernatant (the clear liquid above any undissolved
solute) is carefully removed.
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» Concentration Measurement: The concentration of 3-(Piperidin-1-yl)aniline in the supernatant
is determined using an appropriate analytical technique, such as UV-Vis spectroscopy, gas
chromatography (GC), or high-performance liquid chromatography (HPLC). The solubility is
then expressed in units such as g/L or mol/L.

Visualized Workflow

The following diagram illustrates a logical workflow for the characterization of the physical
properties of a liquid organic compound like 3-(Piperidin-1-yl)aniline.
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Workflow for Physical Property Determination of 3-(Piperidin-1-yl)aniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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